Cas no 14260-82-3 (Thymidine,3'-deoxy-3'-iodo-)

Thymidine,3'-deoxy-3'-iodo- structure
Thymidine,3'-deoxy-3'-iodo- structure
Product Name:Thymidine,3'-deoxy-3'-iodo-
CAS No:14260-82-3
MF:C10H13IN2O4
MW:352.125694990158
CID:148977
Update Time:2024-01-25

Thymidine,3'-deoxy-3'-iodo- Chemical and Physical Properties

Names and Identifiers

    • Thymidine,3'-deoxy-3'-iodo-
    • 3'-DEOXY-3'-IODOTHYMIDINE
    • 3'-Deoxy-3'-iodothymidin
    • 3'-Iodo-3'-deoxy-D-thymidine
    • 3'-iodo-3'-deoxythymidine
    • 3'-IODOTHYMIDINE
    • THYMIDINE,3'-DEOXY-3'-IODO
    • THYMIDINE, 3'-DEOXY-3'-IODO
    • 1-(3-iodo-2,3-dideoxy-β-D-erythro-pentofuranosyl)thymine
    • 3’-Deoxy-3’-iodothymidine, IddT, 3’-Deoxy-3’-iodo-5-methyluridine
    • 3’-Deoxy-3’-iodo thymidine, IddT, 2’,3’-Dideoxy-3’-iodo-5-methyluridine
    • Inchi: 1S/C10H13IN2O4/c1-5-3-13(10(16)12-9(5)15)8-2-6(11)7(4-14)17-8/h3,6-8,14H,2,4H2,1H3,(H,12,15,16)/t6-,7+,8+/m0/s1
    • InChI Key: RHYWJBFVIQZQQA-XLPZGREQSA-N
    • SMILES: OC[C@H]1O[C@@H](N2C=C(C)C(=O)NC2=O)C[C@@H]1I

Computed Properties

  • Exact Mass: 351.99200
  • Monoisotopic Mass: 351.992
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 385
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1

Experimental Properties

  • Density: 1.91
  • Melting Point: 165.5-166 °C(Solv: water (7732-18-5))
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.66
  • PSA: 84.32000
  • LogP: -0.07160
  • pka: 9.55±0.10(Predicted)

Thymidine,3'-deoxy-3'-iodo- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AD23916-1mg
Thymidine,3'-deoxy-3'-iodo-
14260-82-3
1mg
$413.00 2024-04-20

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